Cas no 478070-03-0 ((5R,6R)-5-(3,4-Dimethoxyphenyl)-6-methyloxan-2-one)

• Product name: (5R,6R)-5-(3,4-Dimethoxyphenyl)-6-methyloxan-2-one
• CAS No: 478070-03-0
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 2850449
• PubChem ID: 11459359

(5R,6R)-5-(3,4-Dimethoxyphenyl)-6-methyloxan-2-one Chemical and Physical Properties

Names and Identifiers

• DTXSID00466586
• (5R,6R)-5-(3,4-DIMETHOXYPHENYL)-6-METHYLOXAN-2-ONE
• 478070-03-0
• CTK1C7129
• (5R,6R)-5-(3,4-Dimethoxyphenyl)-6-methyloxan-2-one

• Inchi： InChI=1S/C14H18O4/c1-9-11(5-7-14(15)18-9)10-4-6-12(16-2)13(8-10)17-3/h4,6,8-9,11H,5,7H2,1-3H3/t9-,11+/m1/s1
• InChI Key： VUZIPBFUFLMJOK-KOLCDFICSA-N

Computed Properties

• Exact Mass: 250.12050905Da
• Monoisotopic Mass: 250.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų
• XLogP3: 2.3